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Compound of Interest

Compound Name: beta-Ionylideneacetaldehyde

Cat. No.: B141014 Get Quote

This guide provides critical safety and logistical information for the handling, storage, and

disposal of β-Ionylideneacetaldehyde, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing risks.

Hazard Identification and Classification
β-Ionylideneacetaldehyde is a chemical that requires careful handling due to its potential health

and physical hazards. The following table summarizes its classification according to the

Globally Harmonized System (GHS).

Hazard Class Hazard Statement

Flammable Liquids H224: Extremely flammable liquid and vapour.

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.

Germ Cell Mutagenicity H341: Suspected of causing genetic defects.

Carcinogenicity H350: May cause cancer.

Acute Toxicity (Oral) H302: Harmful if swallowed.[1]

Hazardous to the Aquatic Environment H402: Harmful to aquatic life.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of β-Ionylideneacetaldehyde is

provided below.

Property Value

Molecular Formula C₁₅H₂₂O[2]

Molecular Weight 218.33 g/mol [2]

Boiling Point 329.1±11.0 °C (Predicted)[3]

Density 0.948±0.06 g/cm³ (Predicted)[3]

Solubility Chloroform (Slightly), Ethyl Acetate (Slightly)[3]

Storage Temperature
Amber Vial, -86°C Freezer, Under inert

atmosphere[3]

Operational Plans
Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling β-

Ionylideneacetaldehyde. The following table outlines the recommended PPE.
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Protection Type Recommended Equipment Specifications

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4]

Skin Protection Gloves
Chemical impermeable gloves.

[4]

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[4] A lab

coat is recommended for minor

contamination risks.[5]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[4] The

filter type should be ABEK.[1]

Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and exposure.

Handling:

Avoid the formation of dust and aerosols.[4]

Do not breathe mist, gas, or vapors.[4]

Avoid contact with skin and eyes.[4]

Use only in a well-ventilated area, preferably in a chemical fume hood.[6]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use explosion-proof electrical, ventilating, and lighting equipment.

Use only non-sparking tools.
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Take precautionary measures against static discharge. Ground and bond containers when

transferring material.[6]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Store in a cool, well-ventilated place.[6]

Keep the container tightly closed.[6]

Store locked up.

Store away from incompatible materials such as strong reducing agents and oxidizing

agents.[7]

Emergency Procedures
First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[4] Remove contact lenses if

present and easy to do so.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire-Fighting Measures
In case of a fire involving β-Ionylideneacetaldehyde:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[7]

Specific Hazards: Vapors may form explosive mixtures with air. Pay attention to flashback.[1]

Protective Actions: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1][4]

Accidental Release Measures
In the event of a spill, follow these steps:

Personal Precautions:

Avoid breathing vapors, mist, or gas.[4]
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Avoid contact with skin and eyes.[4]

Use personal protective equipment, including chemical-impermeable gloves.[4]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Evacuate personnel to safe areas.[4]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[4]

Do not let the chemical enter drains.[4]

Containment and Cleaning:

Soak up with inert absorbent material (e.g., sand, silica gel).[7]

Keep in suitable, closed containers for disposal.[7]

The following diagram illustrates the workflow for responding to a chemical spill.
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Spill Detected
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Caption: Workflow for handling a chemical spill.
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Disposal Plans
Dispose of β-Ionylideneacetaldehyde and its containers in accordance with local, regional, and

national regulations.

Product: Dispose of contents and container to an approved waste disposal plant.[1]

Contaminated Packaging: Dispose of as unused product.

Do not allow the product to enter drains or waterways.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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